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Compound Name: Decafluorobiphenyl

Cat. No.: B1670000 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Decafluorobiphenyl (DFBP) is a fully fluorinated aromatic compound that has garnered

significant interest in various scientific and industrial fields. Its unique chemical and physical

properties, stemming from the complete substitution of hydrogen with fluorine atoms on the

biphenyl scaffold, render it a valuable material in electronics, polymer science, and as a

specialized solvent. This technical guide provides an in-depth overview of the core chemical

and physical properties of decafluorobiphenyl, supported by available experimental data and

methodologies.

Chemical and Physical Properties
The key chemical and physical properties of decafluorobiphenyl are summarized in the tables

below for easy reference and comparison.

Table 1: General and Chemical Properties of
Decafluorobiphenyl
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Property Value Reference(s)

Chemical Name

1,1'-Biphenyl,

2,2',3,3',4,4',5,5',6,6'-

decafluoro-

[1][2]

Synonyms
Perfluorobiphenyl,

Perfluorodiphenyl
[1][3][4]

CAS Number 434-90-2 [3][4]

Molecular Formula C₁₂F₁₀ [1][3][4]

Molecular Weight 334.11 g/mol [1][4]

Appearance
White crystalline

powder/crystals
[3]

Purity ≥ 98% (GC) [3]

Stability

Stable under recommended

storage conditions.

Incompatible with strong

oxidizing agents.

[2]

Table 2: Physical Properties of Decafluorobiphenyl
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Property Value Reference(s)

Melting Point 68-72 °C (lit.) [3][5]

Boiling Point 206 °C (lit.) [2][5]

92 °C at 10 mmHg (lit.) [3]

Density 1.78 g/cm³ (lit.) [3]

1.785 g/cm³ [2]

Solubility

Insoluble in water. Slightly

soluble in Chloroform and

Methanol.

[2]

Vapor Pressure 0.000384 mmHg at 25°C [6]

Refractive Index 1.3170 (estimate) [2]

Spectral Data
Spectroscopic analysis is crucial for the identification and characterization of

decafluorobiphenyl.

Table 3: Spectroscopic Data for Decafluorobiphenyl
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Technique Key Information Reference(s)

¹³C NMR

Spectra available from

commercial suppliers and

databases.

[1][7]

¹⁹F NMR

Spectra available from

commercial suppliers and

databases.

[1][8]

Mass Spectrometry (GC-MS) Molecular ion peak at m/z 334. [1]

Infrared (IR) Spectroscopy

FTIR spectra available, often

acquired using capillary cell

(melt) or ATR techniques.

[1]

Raman Spectroscopy FT-Raman spectra available. [1]

Experimental Protocols
Detailed experimental protocols for the determination of the above properties are often specific

to the reporting laboratory. Below are generalized methodologies for key experiments.

Melting Point Determination
The melting point of decafluorobiphenyl is typically determined using a capillary melting point

apparatus.

Methodology:

A small amount of finely ground decafluorobiphenyl is packed into a capillary tube.

The capillary tube is placed in a calibrated melting point apparatus.

The sample is heated at a controlled rate.

The temperature range from the appearance of the first liquid drop to the complete melting of

the solid is recorded as the melting point.
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Boiling Point Determination
The boiling point is determined at atmospheric or reduced pressure.

Methodology:

A sample of decafluorobiphenyl is placed in a distillation flask.

The flask is heated, and the temperature at which the liquid boils and its vapor is in

equilibrium with the liquid is recorded.

For measurements at reduced pressure, a vacuum pump is connected to the apparatus.

Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy:

Sample Preparation: A small amount of decafluorobiphenyl is dissolved in a deuterated

solvent (e.g., CDCl₃).

Instrumentation: A high-resolution NMR spectrometer is used to acquire ¹⁹F and ¹³C NMR

spectra.

Infrared (IR) Spectroscopy:

Sample Preparation (ATR): A small amount of the solid sample is placed directly on the ATR

crystal.

Sample Preparation (Melt): A thin film of the molten compound is prepared between two IR-

transparent plates (e.g., KBr).

Instrumentation: A Fourier-transform infrared (FTIR) spectrometer is used to record the

spectrum.

Gas Chromatography-Mass Spectrometry (GC-MS):

Sample Preparation: A dilute solution of decafluorobiphenyl in a suitable solvent (e.g.,

hexane) is prepared.
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Instrumentation: A gas chromatograph coupled to a mass spectrometer is used. The sample

is injected into the GC, where it is vaporized and separated on a capillary column before

entering the mass spectrometer for detection.

Synthesis of Decafluorobiphenyl
Decafluorobiphenyl can be synthesized through several methods, with the Ullmann reaction

being a classical approach.

Ullmann Reaction
The Ullmann reaction involves the copper-mediated coupling of aryl halides. For

decafluorobiphenyl, this typically involves the coupling of pentafluorobromobenzene or

pentafluoroiodobenzene.

Generalized Protocol:

Activated copper powder is prepared.

Pentafluorohalobenzene is heated with the activated copper powder, often in a high-boiling

solvent like dimethylformamide (DMF) or without a solvent at high temperatures.

The reaction mixture is heated for several hours.

After cooling, the product is extracted with an organic solvent.

The crude product is purified, typically by recrystallization or sublimation, to yield

decafluorobiphenyl.

Applications
Decafluorobiphenyl's high thermal stability, chemical inertness, and dielectric properties make

it suitable for a range of applications:

Electronics: Used as a dielectric fluid in high-voltage capacitors and transformers.[3]

Polymer Science: Serves as a monomer or precursor in the synthesis of specialty

fluoropolymers.[3]
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Solvent: Employed as a high-temperature, non-reactive solvent for chemical reactions.[3]

Research: Utilized as a standard in analytical techniques like gas chromatography and in

studies of fluorinated materials.[3]

Safety and Handling
Decafluorobiphenyl is considered to be an irritant.[1] Standard laboratory safety precautions

should be followed when handling this compound.

Personal Protective Equipment (PPE): Wear safety glasses, gloves, and a lab coat.

Handling: Avoid inhalation of dust and contact with skin and eyes. Use in a well-ventilated

area.

Storage: Store in a cool, dry place away from strong oxidizing agents.[2]

Logical Relationships and Workflows
Experimental Workflow for Characterization of
Decafluorobiphenyl
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Caption: General experimental workflow for the synthesis and characterization of

decafluorobiphenyl.

Signaling Pathways
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There is no available scientific literature describing the involvement of decafluorobiphenyl in
biological signaling pathways. Its primary applications are in materials science and electronics,

and it is not typically studied in a biological context. Therefore, a diagram of signaling pathways

is not applicable.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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